(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide
Description
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide is a chiral small molecule characterized by an (S)-configured 2-aminopropanamide backbone linked to a 4-aminocyclohexyl moiety substituted with a cyclopropylmethyl group.
Properties
Molecular Formula |
C13H25N3O |
|---|---|
Molecular Weight |
239.36 g/mol |
IUPAC Name |
(2S)-2-amino-N-[4-(cyclopropylmethylamino)cyclohexyl]propanamide |
InChI |
InChI=1S/C13H25N3O/c1-9(14)13(17)16-12-6-4-11(5-7-12)15-8-10-2-3-10/h9-12,15H,2-8,14H2,1H3,(H,16,17)/t9-,11?,12?/m0/s1 |
InChI Key |
XUCKEDDDYMSTNM-GCVQQVDUSA-N |
Isomeric SMILES |
C[C@@H](C(=O)NC1CCC(CC1)NCC2CC2)N |
Canonical SMILES |
CC(C(=O)NC1CCC(CC1)NCC2CC2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide typically involves multiple steps, starting from readily available starting materials. One common approach is to begin with the cyclohexylamine, which undergoes a series of reactions to introduce the cyclopropylmethyl group and the amino group at the appropriate positions. The reaction conditions often involve the use of protecting groups to ensure selective reactions at specific sites on the molecule.
Industrial Production Methods
Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of catalysts to enhance reaction rates and the development of continuous flow processes to improve efficiency. The choice of solvents and reagents is also critical in scaling up the production while maintaining the purity and quality of the final product.
Chemical Reactions Analysis
Types of Reactions
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to convert certain functional groups into more reactive forms.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent choice, are optimized to achieve the desired transformations with high selectivity and yield.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups, such as halides or alkyl groups.
Scientific Research Applications
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide has a wide range of applications in scientific research:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: In biological research, the compound can be used to study the effects of chiral molecules on biological systems. Its interactions with enzymes and receptors can provide insights into the mechanisms of action of similar compounds.
Medicine: The compound has potential applications in drug development. Its ability to interact with specific molecular targets makes it a candidate for the development of new therapeutic agents.
Industry: In industrial applications, the compound can be used in the production of specialty chemicals and materials. Its unique properties can be leveraged to develop new products with enhanced performance.
Mechanism of Action
The mechanism of action of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s chiral nature allows it to bind selectively to these targets, modulating their activity. The pathways involved in its mechanism of action can include signal transduction, enzyme inhibition, or receptor activation, depending on the specific application.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Cyclohexyl Ring
The cyclohexyl ring’s amino group substitution pattern significantly influences physicochemical and biological properties. Key analogs include:
Key Observations :
Stereochemical and Backbone Modifications
Stereochemistry
- The (S)-configuration at the 2-aminopropanamide backbone is critical for chiral recognition in biological systems. highlights analogs like 2-Amino-N-((2S)-2-(isopropyl(methyl)amino)cyclohexyl)propanamide, where stereochemistry at the cyclohexyl position (2S) further modulates activity .
Backbone Extension
- Compound 15 (): 2-Amino-5-(3-nitroguanidino)-N-(4-phenylthiazol-2-yl)pentanamide features a nitroguanidino-pentanamide backbone. The extended chain and nitro group enhance hydrogen-bonding capacity, correlating with reported biological activity (IC50 = 8 µM) .
Complex Derivatives in Patent Literature
describes advanced derivatives like COMPOUND 36 and COMPOUND 40, which incorporate spiro-pyrazino-pyrrolo-pyrimidinone systems and piperazinylcyclohexyl groups. These structures exhibit higher molecular weights (e.g., 492 [M+H]<sup>+</sup>) and complex pharmacophores, likely targeting kinase or GPCR pathways .
Biological Activity
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The compound is characterized by the following structural components:
- Amino Group : Contributes to its basicity and potential interaction with biological targets.
- Cyclohexyl and Cyclopropylmethyl Groups : These hydrophobic moieties may enhance membrane permeability and receptor binding affinity.
Antiviral Activity
Recent studies have highlighted the compound's potential as an antiviral agent. For instance, it has been evaluated against enterovirus D68 (EV-D68), where structure-based optimization led to the identification of compounds with improved inhibitory activity against the viral 2A protease. The SAR indicated that specific substitutions at the P3 and P4 positions were crucial for enhancing antiviral efficacy, with compounds exhibiting IC50 values in the low micromolar range .
Analgesic and Anti-inflammatory Effects
In a pharmacological evaluation, related compounds demonstrated significant anti-inflammatory properties. For example, derivatives showed potent inhibition of prostaglandin synthesis, suggesting that (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide might also possess analgesic effects similar to established non-steroidal anti-inflammatory drugs (NSAIDs) .
Case Study 1: Antiviral Efficacy
In a controlled laboratory setting, (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide was tested against various strains of EV-D68. Results indicated that modifications to the cyclohexyl group significantly affected the compound's binding affinity to the viral protease, leading to enhanced antiviral activity. The most effective analogs achieved EC50 values below 1 μM, suggesting strong potential for therapeutic development .
Case Study 2: Safety Profile
A comparative study assessed the cytotoxicity of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide against normal human cell lines. The compound exhibited low cytotoxicity with CC50 values exceeding 50 μM, indicating a favorable safety profile for further development .
Structure-Activity Relationship (SAR)
The following table summarizes key findings from SAR studies related to (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide:
| Compound Variant | P3 Substitution | P4 Substitution | IC50 (μM) | EC50 (μM) |
|---|---|---|---|---|
| Original | Tert-butyl | Cyclohexyl | 0.18 | 0.45 |
| Variant A | Cyclopentyl | Cyclohexyl | 0.94 | 4.65 |
| Variant B | Tert-butyl | Aromatic | 1.16 | 3.92 |
This data indicates that aliphatic substitutions are generally preferred at specific positions for optimal biological activity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
